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Compound of Interest

Compound Name:
Tert-butyl 3-ethenylpiperidine-1-

carboxylate

Cat. No.: B129423 Get Quote

CAS Number: 146667-87-0

Chemical Formula: C₁₂H₂₁NO₂

Molecular Weight: 211.30 g/mol

Introduction
Tert-butyl 3-ethenylpiperidine-1-carboxylate, also known as 1-Boc-3-vinylpiperidine, is a

chiral heterocyclic building block of significant interest in medicinal chemistry and

pharmaceutical development. The presence of a vinyl group on the piperidine ring offers a

versatile handle for a variety of chemical transformations, making it a valuable precursor for the

synthesis of complex bioactive molecules and natural product analogs. The tert-butoxycarbonyl

(Boc) protecting group ensures stability during synthetic manipulations and can be readily

removed under acidic conditions. This guide provides a comprehensive overview of its

chemical properties, synthesis, and potential applications for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
This section summarizes the key physicochemical properties of tert-butyl 3-
ethenylpiperidine-1-carboxylate.
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Property Value Reference

Molecular Weight 211.301 g/mol [1]

Exact Mass 211.157229 g/mol [1]

Density 1.028 g/cm³ [1]

Boiling Point 268.886 °C at 760 mmHg [1]

Flash Point 116.418 °C [1]

Refractive Index 1.517 [1]

Vapor Pressure 0.007 mmHg at 25°C [1]

Synthesis
A common and effective method for the synthesis of tert-butyl 3-ethenylpiperidine-1-
carboxylate is through the N-protection of 3-vinylpiperidine.

Experimental Protocol: N-Protection of (S)-3-
Vinylpiperidine
This protocol details the synthesis of (S)-tert-butyl 3-vinylpiperidine-1-carboxylate.[1]

Objective: To protect the secondary amine of (S)-3-vinylpiperidine with a tert-butoxycarbonyl

(Boc) group.

Materials:

(S)-3-Vinylpiperidine

Di-tert-butyl dicarbonate ((Boc)₂O)

Triethylamine (Et₃N)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a stirred solution of (S)-3-vinylpiperidine (1.0 equivalent) and triethylamine (1.2

equivalents) in dichloromethane at 0 °C, add a solution of di-tert-butyl dicarbonate (1.1

equivalents) in dichloromethane dropwise.

Allow the reaction mixture to warm to room temperature and stir for 12 hours.

Quench the reaction with a saturated aqueous NaHCO₃ solution and separate the layers.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate

under reduced pressure.

Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl

acetate) to afford (S)-tert-butyl 3-vinylpiperidine-1-carboxylate.

Synthesis Workflow

Starting Materials

Reaction Work-up & Purification Final Product

S-3-Vinylpiperidine

N-Protection Reaction
(0°C to RT, 12h)(Boc)2O

Et3N in DCM

Quench with NaHCO3 DCM Extraction Dry over MgSO4 Concentration Flash Chromatography Tert-butyl 3-ethenyl-
piperidine-1-carboxylate
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Click to download full resolution via product page

Caption: Synthetic workflow for the N-protection of (S)-3-vinylpiperidine.

Applications in Synthesis
Tert-butyl 3-ethenylpiperidine-1-carboxylate is a valuable intermediate for the synthesis of

various alkaloids and other biologically active compounds. The vinyl group can be readily

functionalized, for instance, through hydroboration-oxidation to yield a primary alcohol, which

can then be further elaborated.

Synthetic Strategy for (+)-Coniine
A notable application is in the total synthesis of the neurotoxic alkaloid (+)-coniine. The

synthetic route involves the following key transformations starting from (S)-tert-butyl 3-

vinylpiperidine-1-carboxylate.[1]

Hydroboration-Oxidation: The vinyl group is converted to a primary alcohol.

Oxidation: The primary alcohol is oxidized to the corresponding aldehyde.

Wittig Reaction: The aldehyde undergoes a Wittig reaction to extend the carbon chain.

Hydrogenation: The newly formed double bond is reduced.

N-Deprotection: Removal of the Boc group yields (+)-coniine.

Logical Flow of (+)-Coniine Synthesis
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Caption: Key transformations in the synthesis of (+)-coniine.
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Biological Activity and Potential Applications
While specific biological data for tert-butyl 3-ethenylpiperidine-1-carboxylate is not

extensively reported in publicly available literature, the 3-substituted piperidine scaffold is a

well-established pharmacophore present in numerous bioactive compounds. Derivatives of 3-

substituted piperidines have been reported to exhibit a range of biological activities, suggesting

potential areas of investigation for novel analogs derived from this starting material.

3-Substituent Class Primary Biological Activity Example Compound Class

Methyl
Analgesic (Opioid Receptor

Agonist)

3-Methyl-4-(N-

phenylamido)piperidines

Carboxamide Anti-osteoporosis Piperidine-3-carboxamides

The vinyl group of tert-butyl 3-ethenylpiperidine-1-carboxylate provides a reactive site for

the introduction of various functionalities, allowing for the exploration of a wide chemical space

in drug discovery programs.

Safety Information
It is important to handle tert-butyl 3-ethenylpiperidine-1-carboxylate with appropriate safety

precautions.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P280: Wear protective gloves/ eye protection/ face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel

unwell.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Conclusion
Tert-butyl 3-ethenylpiperidine-1-carboxylate is a key chiral building block with significant

potential in synthetic and medicinal chemistry. Its versatile vinyl functionality allows for the

construction of diverse molecular architectures, particularly in the synthesis of alkaloids and

other complex natural products. While direct biological data on the compound itself is limited,

the well-documented activities of other 3-substituted piperidines highlight the potential for

discovering novel therapeutic agents through its use as a starting material. The established

synthetic protocols and the potential for a wide range of chemical modifications make it a

valuable tool for researchers in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Tert-butyl 3-
ethenylpiperidine-1-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_3_Vinylpiperidine_as_a_Versatile_Precursor_for_Alkaloid_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_3_Vinylpiperidine_as_a_Versatile_Precursor_for_Alkaloid_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_3_Vinylpiperidine_as_a_Versatile_Precursor_for_Alkaloid_Synthesis.pdf
https://www.benchchem.com/product/b129423?utm_src=pdf-body
https://www.benchchem.com/product/b129423?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_3_Vinylpiperidine_as_a_Versatile_Precursor_for_Alkaloid_Synthesis.pdf
https://www.benchchem.com/product/b129423#tert-butyl-3-ethenylpiperidine-1-carboxylate-cas-146667-87-0
https://www.benchchem.com/product/b129423#tert-butyl-3-ethenylpiperidine-1-carboxylate-cas-146667-87-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b129423#tert-butyl-3-ethenylpiperidine-1-carboxylate-
cas-146667-87-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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